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Compound of Interest

Compound Name: Ethyl 2-chloro-6-hydroxybenzoate

Cat. No.: B055314

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the purification of Ethyl 2-chloro-6-
hydroxybenzoate via recrystallization. The outlined procedure is based on established
principles for the purification of aromatic esters and substituted phenols. While specific
guantitative data for this compound is not readily available in the literature, this protocol offers a
robust starting point for optimization.

Compound Information

Property Value

IUPAC Name Ethyl 2-chloro-6-hydroxybenzoate
Molecular Formula CoHoClO3

Molecular Weight 200.62 g/mol

CAS Number 112270-06-1

Experimental Protocol: Recrystallization using an
Ethanol-Water Solvent System
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The selection of an ethanol-water solvent system is based on the general solubility
characteristics of similar compounds, such as ethylparaben (Ethyl 4-hydroxybenzoate), which
is highly soluble in ethanol and sparingly soluble in water[1][2]. This differential solubility is ideal
for recrystallization.

Materials and Equipment

Materials Equipment

Crude Ethyl 2-chloro-6-hydroxybenzoate Erlenmeyer flasks

Ethanol (95% or absolute) Hot plate with magnetic stirrer
Deionized water Magnetic stir bar

Boiling chips Buchner funnel and flask
Filter paper Vacuum source

Glass stirring rod

Spatula

Beakers

Graduated cylinders

Watch glass

Drying oven or desiccator

Safety Precautions
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Substance Hazards

Highly flammable liquid and vapor. Causes
Ethanol . S
serious eye irritation.[3][4][5][6]

Highly flammable liquid and vapor. Causes
Ethyl Acetate serious eye irritation. May cause drowsiness or
dizziness.[7][8][9][10]

Highly flammable liquid and vapor. May be fatal
if swallowed and enters airways. Causes skin
irritation. May cause drowsiness or dizziness.
Suspected of damaging fertility or the unborn
Hexane ]
child. May cause damage to organs through
prolonged or repeated exposure. Toxic to
aquatic life with long lasting effects.[11][12][13]

[14][15]

Personal Protective Equipment (PPE): Always wear safety goggles, a lab coat, and appropriate
chemical-resistant gloves when handling chemicals. All procedures involving flammable
solvents should be performed in a well-ventilated fume hood, away from ignition sources.

Recrystallization Procedure

¢ Dissolution:

o Place the crude Ethyl 2-chloro-6-hydroxybenzoate into an Erlenmeyer flask of an
appropriate size.

o Add a minimal amount of hot ethanol to the flask while stirring to dissolve the solid. The
principle is to use the smallest volume of solvent necessary to fully dissolve the compound
at its boiling point.

o If the solid does not completely dissolve, add small additional portions of hot ethanol until
a clear solution is obtained.

» Hot Filtration (Optional):
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o If insoluble impurities are present, perform a hot gravity filtration. This step should be done
quickly to prevent premature crystallization.

e Induction of Crystallization:

o Slowly add deionized water dropwise to the hot ethanolic solution until the solution
becomes slightly turbid (cloudy). The turbidity indicates that the solution is saturated.

o If excessive turbidity occurs, add a few drops of hot ethanol to redissolve the precipitate
and obtain a clear solution.

o Crystal Growth:

o Cover the flask with a watch glass and allow it to cool slowly to room temperature. Slow
cooling promotes the formation of larger, purer crystals.

o Once the flask has reached room temperature, place it in an ice bath for at least 30
minutes to maximize crystal formation.

« |solation of Crystals:
o Collect the crystals by vacuum filtration using a Buchner funnel and flask.

o Wash the crystals with a small amount of a cold ethanol-water mixture to remove any
remaining soluble impurities.

o Continue to draw air through the crystals for several minutes to aid in drying.
e Drying:
o Carefully transfer the crystals from the filter paper to a pre-weighed watch glass.

o Dry the crystals to a constant weight in a drying oven at a temperature below the
compound's melting point or in a desiccator under vacuum.

Troubleshooting
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 Oiling Out: If the compound separates as an oil instead of crystals, it may be due to the
melting point of the compound being lower than the boiling point of the solvent system. To
remedy this, add more of the primary solvent (ethanol) to the hot mixture to ensure the
compound remains dissolved, and then cool the solution more slowly.

» No Crystal Formation: If crystals do not form upon cooling, the solution may be too dilute.
Reheat the solution to evaporate some of the solvent and then allow it to cool again.
Scratching the inside of the flask with a glass rod can also help to induce crystallization.

Data Presentation

While specific experimental data for Ethyl 2-chloro-6-hydroxybenzoate is not available, the
following table provides a template for recording and presenting your experimental results.

Parameter Trial 1 Trial 2 (Optimized)

Initial Mass of Crude Product

)]

Volume of Ethanol (mL)

Volume of Water (mL)

Final Mass of Pure Product (g)

Percent Yield (%)

Melting Point (°C)

Purity by HPLC (%)

Purity Assessment

The purity of the recrystallized Ethyl 2-chloro-6-hydroxybenzoate should be assessed using
High-Performance Liquid Chromatography (HPLC).

HPLC Method

e Column: C18 reverse-phase column
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Mobile Phase: A gradient of acetonitrile and water (with 0.1% formic acid) is a common
starting point for aromatic compounds.

Detector: UV detector set at a wavelength appropriate for the compound's chromophore
(typically determined by a UV scan).

Injection Volume: 10 pL

Flow Rate: 1.0 mL/min

The purity is determined by the area percentage of the main peak in the chromatogram. A pure
compound should exhibit a single, sharp peak.[16][17][18][19][20]

Visualization of the Experimental Workflow
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Caption: Workflow for the recrystallization of Ethyl 2-chloro-6-hydroxybenzoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b055314+#recrystallization-protocol-for-ethyl-2-chloro-
6-hydroxybenzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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